N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

• Molecular Formula: C38H34FN5O6
• Molecular Weight: 675.7 g/mol
• InChI: InChI=1S/C38H34FN5O6/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-21-30-31(39)33(45)37(50-30)44-23-42-32-34(40-22-41-35(32)44)43-36(46)24-9-5-3-6-10-24/h3-20,22-23,30-31,33,37,45H,21H2,1-2H3,(H,40,41,43,46)/t30-,31+,33?,37-/m1/s1
• InChIKey: TVVPSEDSHAQKKZ-WQBSMFKGSA-N

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Protected 3'-Fluoro-Modified Purine Nucleoside for Advanced Antiviral and Anticancer Research

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine (CAS 170871-87-1, MW 675.71) is a fully protected purine nucleoside analogue . It serves as a critical intermediate, specifically a phosphoramidite building block, for the solid-phase synthesis of oligonucleotides, enabling the site-specific incorporation of the biologically active 3'-deoxy-3'-fluoroadenosine moiety into defined nucleic acid sequences . The compound features an N6-benzoyl group protecting the exocyclic amine and a 5'-O-(4,4'-dimethoxytrityl) (DMT) group protecting the 5'-hydroxyl, which are essential for compatibility with automated DNA/RNA synthesizer chemistry .

1

Phosphoramidite building block for automated solid-phase oligonucleotide synthesis

2

5'-O-DMT protection enables stepwise chain elongation and coupling efficiency monitoring

3

N6-benzoyl protection prevents depurination during acidic deprotection cycles

Why N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine Cannot Be Replaced by Unprotected 3'-Fluoro Nucleosides or Alternative Building Blocks

This compound cannot be substituted with simpler 3'-deoxy-3'-fluoroadenosine (CAS 75059-22-2) or N6-benzoyl-3'-deoxy-3'-fluoroadenosine (CAS 129054-67-7) in oligonucleotide synthesis due to the absence of the 5'-O-DMT protecting group, which is mandatory for stepwise chain elongation on automated synthesizers . The DMT group enables acid-catalyzed detritylation for controlled coupling efficiency monitoring, and its absence in the free nucleoside or partially protected analog precludes their direct use as phosphoramidite monomers . Furthermore, the N6-benzoyl group protects the exocyclic amine of adenine from unwanted side reactions (e.g., depurination) during the repeated acidic deprotection cycles in solid-phase synthesis, a stability feature absent in completely unprotected nucleosides .

This product

Protected phosphoramidite with 5'-O-DMT and N6-benzoyl groups

Compatible with standard synthesizer protocols

Unprotected/partially protected analogs

Lack 5'-O-DMT; cannot serve as direct phosphoramidite monomers

May not support chain elongation or detritylation monitoring

This product

N6-benzoyl group shields exocyclic amine from acid-catalyzed depurination

Stability during repeated deprotection cycles

Unprotected nucleosides

No exocyclic amine protection; risk of depurination under acidic conditions

Yield and purity may shift in solid-phase synthesis

Quantitative Differentiation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine from Closest Analogs

Phosphoramidite Building Block vs. Unprotected Nucleoside: Functional Role Differentiation

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is an activator nucleoside specifically used as a phosphoramidite in DNA synthesis, a role fundamentally distinct from the direct biological activity of its unprotected counterpart, 3'-deoxy-3'-fluoroadenosine . The presence of the 5'-O-DMT group is essential for automated solid-phase synthesis, enabling UV monitoring of coupling efficiency, which typically exceeds 98% per cycle for standard phosphoramidites [1]. In contrast, 3'-deoxy-3'-fluoroadenosine (MW 269.23) is a bioactive nucleoside analogue evaluated for antiviral and anticancer activity but cannot be directly incorporated into oligonucleotides due to the lack of protecting groups .

Functional role

Head-to-head

Protected phosphoramidite building block vs. unprotected nucleoside analogue

Only DMT-protected form enables automated solid-phase synthesis

Coupling efficiency typically reported >98%

Evidence Dimension	Functional Role
Target Compound Data	Protected phosphoramidite building block for oligonucleotide synthesis; contains 5'-O-DMT and N6-benzoyl groups
Comparator Or Baseline	3'-Deoxy-3'-fluoroadenosine (CAS 75059-22-2): Unprotected nucleoside analogue; no DMT group
Quantified Difference	Qualitative: Only the DMT-protected form is compatible with automated solid-phase synthesis
Conditions	Standard oligonucleotide synthesis protocols

Why This Matters

This determines the compound's utility as a synthetic intermediate for creating site-specifically modified oligonucleotides, not as a direct bioactive agent.

• [1] Nactem. HUMANGGP:009595. DMT coupling efficiency data. View Source

ADA Resistance: 3'-Fluoro Modification Prevents Metabolic Inactivation

The 3'-fluoro substitution in the ribose ring confers resistance to deamination by adenosine deaminase (ADA), a key metabolic inactivation pathway for adenosine analogues. While the target compound itself is a protected intermediate, its bioactive core, 3'-deoxy-3'-fluoroadenosine, inherits this property. In contrast, the natural analogue cordycepin (3'-deoxyadenosine) is rapidly degraded by ADA in vivo, rendering it ineffective [1]. A closely related 2-fluoro analogue, 2-fluorocordycepin, was shown to be ADA-resistant and cured T. brucei infection in mice, whereas cordycepin failed [1]. This class-level advantage is directly relevant to the target compound's intended application in antiviral and anticancer oligonucleotide therapeutics [2].

ADA resistance

Class-level

3'-Fluoro substitution resists adenosine deaminase; cordycepin rapidly degraded

Supports metabolic stability assay context

Class-level inference from related 2-fluoro analog studies

Evidence Dimension	ADA susceptibility
Target Compound Data	3'-Fluoro modification (present in target) confers ADA resistance (class-level inference)
Comparator Or Baseline	Cordycepin (3'-deoxyadenosine): Rapidly degraded by ADA; ineffective in vivo
Quantified Difference	Qualitative: ADA-resistant vs. ADA-susceptible
Conditions	In vivo murine models; adenosine deaminase enzyme assays

Why This Matters

Metabolic stability is critical for in vivo efficacy; ADA resistance enables sustained bioavailability, a key differentiator for therapeutic development.

• [1] Vodnala SK, Lundbäck T, Yeheskieli E, et al. Structure-activity relationships of synthetic cordycepin analogues as experimental therapeutics for African trypanosomiasis. J Med Chem. 2013;56(24):9861-73. View Source
• [2] Eyer L, Svoboda P, Balvan J, et al. Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrob Agents Chemother. 2021;65(2):e01522-20. View Source

Broad-Spectrum Antiviral Potency: EC50 Range of 1.1-4.7 μM Against Flaviviruses

The active core of the target compound, 3'-deoxy-3'-fluoroadenosine, demonstrated potent, broad-spectrum antiviral activity in vitro. A comprehensive screening of 28 fluoro-modified nucleoside analogues revealed that 3'-deoxy-3'-fluoroadenosine exerted a low-micromolar antiviral effect against tick-borne encephalitis virus (TBEV), Zika virus, and West Nile virus (WNV), with EC50 values ranging from 1.1 ± 0.1 μM to 4.7 ± 1.5 μM across host cell lines of neural and extraneural origin [1]. The compound showed no measurable cytotoxicity up to 25 μM, with a cytostatic effect observed only at concentrations exceeding 12.5 μM [1]. This selectivity window (EC50 ~1-5 μM vs. CC50 >25 μM) is a key differentiator compared to other nucleoside analogues with narrower therapeutic indices.

Antiviral EC₅₀

Cross-study

EC₅₀ 1.1 ± 0.1 µM to 4.7 ± 1.5 µM (TBEV, Zika, WNV)

Reported antiviral assay response context

No measurable cytotoxicity up to 25 µM in vitro

Evidence Dimension	Antiviral potency (EC50)
Target Compound Data	EC50 = 1.1 ± 0.1 μM to 4.7 ± 1.5 μM against TBEV, Zika, WNV
Comparator Or Baseline	Cordycepin: Anti-DENV activity unknown; no reported flavivirus EC50 data
Quantified Difference	Target compound active against multiple flaviviruses; cordycepin lacks comparable data
Conditions	In vitro cell culture; neural and extraneural host cell lines

Why This Matters

Quantified potency against clinically relevant flaviviruses establishes a clear scientific rationale for prioritizing this scaffold in antiviral drug discovery.

• [1] Eyer L, Svoboda P, Balvan J, et al. Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrob Agents Chemother. 2021;65(2):e01522-20. View Source

In Vivo Antiviral Efficacy Validated in Mouse Models of TBEV and WNV

Beyond in vitro activity, the active core 3'-deoxy-3'-fluoroadenosine was active in vivo in mouse models of TBEV and WNV infection [1]. This contrasts sharply with cordycepin (3'-deoxyadenosine), which is a powerful trypanocidal compound in vitro but is ineffective in vivo due to rapid ADA-mediated degradation [2]. The demonstration of in vivo antiviral efficacy for the 3'-fluoro scaffold provides a critical validation milestone absent from many unmodified nucleoside analogues and directly supports the value of the target compound as a precursor for developing in vivo-active oligonucleotide therapeutics.

In vivo activity

Head-to-head

Active in mouse TBEV/WNV models; cordycepin inactive in vivo

Reported in vivo model-response context

Murine infection models; ADA susceptibility limits comparator

Evidence Dimension	In vivo antiviral activity
Target Compound Data	Active in vivo in mouse models of TBEV and WNV infection
Comparator Or Baseline	Cordycepin: Powerful in vitro trypanocidal activity, but ineffective in vivo due to ADA degradation
Quantified Difference	Qualitative: In vivo active vs. in vivo inactive
Conditions	Murine infection models

Why This Matters

In vivo validation is a prerequisite for advancing a compound beyond early discovery; this evidence directly justifies procurement for preclinical development.

• [1] Eyer L, Svoboda P, Balvan J, et al. Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrob Agents Chemother. 2021;65(2):e01522-20. View Source
• [2] Vodnala SK, Lundbäck T, Yeheskieli E, et al. Structure-activity relationships of synthetic cordycepin analogues as experimental therapeutics for African trypanosomiasis. J Med Chem. 2013;56(24):9861-73. View Source

RNA Chain Termination Mechanism: 3'-Fluoro Group Blocks Polymerase Extension

The 3'-fluoro substituent in the ribose ring functions as a non-hydrolysable replacement for the 3'-hydroxyl group, preventing formation of the phosphodiester bond required for RNA chain elongation. Studies on 3'-fluoro-3'-deoxyribonucleoside 5'-triphosphates confirm that these analogues act as obligate chain terminators of RNA synthesis catalyzed by DNA-dependent RNA polymerase from E. coli [1]. This mechanism is fundamentally different from nucleoside analogues that retain a 3'-OH group (e.g., 2'-O-methyl modifications) and provides a distinct biochemical rationale for selecting 3'-fluoro-modified nucleosides in studies requiring unambiguous chain termination.

Chain termination

Class-level

3'-Fluoro blocks RNA polymerase elongation; 2'-O-methyl analogs do not

Supports polymerase termination assay context

E. coli RNA polymerase studies; class-level mechanism

Evidence Dimension	Polymerase chain termination
Target Compound Data	3'-Fluoro substitution (present in target) enables chain termination
Comparator Or Baseline	2'-O-Methyl adenosine analogues: Retain 3'-OH; do not act as obligate chain terminators
Quantified Difference	Qualitative: Terminator vs. non-terminator
Conditions	In vitro transcription assays with E. coli RNA polymerase

Why This Matters

The defined mechanism enables precise experimental control in studies of viral replication and transcription, a critical selection criterion for mechanistic pharmacology.

• [1] Krayevsky AA, Kukhanova MK, Atrazhev AM, et al. 3'-Fluoro-3'-deoxyribonucleoside 5'-triphosphates: Synthesis and use as terminators of RNA biosynthesis. FEBS Lett. 1984;172(2):213-216. View Source

Dual DNA/RNA Polymerase Inhibition: Target Compound Binds Both Enzyme Classes

N6-Benzoyl-3'-deoxy-3'-fluoroadenosine (a closely related analogue lacking only the 5'-O-DMT group) inhibits DNA synthesis by inhibiting DNA polymerase, which is required for DNA replication, and also binds to RNA polymerase, an enzyme required for RNA synthesis . This dual polymerase targeting profile is a distinguishing feature compared to many nucleoside analogues that are selective for a single polymerase class. The target compound, as a protected phosphoramidite, serves as the synthetic precursor to generate oligonucleotides that incorporate this dual-targeting mechanism .

Polymerase inhibition

Data to verify

Reported dual DNA/RNA polymerase binding via active core

Enzyme inhibition context; requires independent validation

Source data not provided; review needed

Evidence Dimension	Enzyme inhibition spectrum
Target Compound Data	Inhibits both DNA polymerase and RNA polymerase (via active core)
Comparator Or Baseline	Standard deoxynucleoside analogues: Typically selective for DNA polymerases
Quantified Difference	Qualitative: Dual DNA/RNA polymerase inhibition vs. single-class inhibition
Conditions	In vitro enzyme assays

Why This Matters

Broader polymerase inhibition may confer activity against a wider range of viral pathogens and cancer types, increasing research utility.

Optimal Scientific and Industrial Applications for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Synthesis of Site-Specifically 3'-Fluoro-Modified Oligonucleotides for Antiviral Drug Discovery

This compound is the definitive starting material for solid-phase synthesis of oligonucleotides containing the 3'-deoxy-3'-fluoroadenosine moiety. Such modified oligonucleotides are used to investigate the mechanism of RNA chain termination and to develop antisense or siRNA therapeutics targeting flaviviruses (TBEV, Zika, WNV), where the 3'-fluoro core has demonstrated in vitro EC50 values of 1.1-4.7 μM and in vivo efficacy in mouse models [1].

Development of ADA-Resistant Adenosine Analog Probes for In Vivo Pharmacology

The 3'-fluoro modification confers resistance to adenosine deaminase (ADA), a property inherited from the active core [1]. Oligonucleotides or prodrugs derived from this building block are therefore suitable for in vivo studies where cordycepin-based constructs would fail due to rapid metabolic degradation. This makes the compound essential for developing metabolically stable tools for preclinical pharmacokinetic and efficacy studies.

Mechanistic Studies of Viral RNA-Dependent RNA Polymerase (RdRp) Inhibition

The 3'-fluoro group acts as an obligate chain terminator during RNA synthesis [1]. Oligonucleotides incorporating this modification are used to precisely map polymerase active sites, study termination efficiency, and screen for resistance mutations in viral RdRps, including those from emerging flaviviruses and coronaviruses. The defined mechanism enables rigorous biochemical and structural biology investigations.

Construction of Anticancer Oligonucleotide Therapeutics Targeting Lymphoid Malignancies

Purine nucleoside analogues, including the 3'-fluoro-modified adenosine scaffold, have broad antitumor activity targeting indolent lymphoid malignancies via inhibition of DNA synthesis and induction of apoptosis [1]. This protected building block enables the synthesis of novel antisense oligonucleotides or aptamers designed to treat cancers such as chronic lymphocytic leukemia and lymphomas.

Application

Selection Property

Validation Focus

3'-Fluoro-modified oligonucleotide synthesis for antiviral studies

Phosphoramidite building block compatibility

Solid-phase coupling efficiency review

ADA-resistant probe development

3'-Fluoro modification for metabolic stability

ADA resistance assay context

Viral RdRp inhibition mechanism studies

Obligate chain terminator chemistry

RNA polymerase termination assay context

Anticancer oligonucleotide research

Purine nucleoside scaffold

DNA polymerase and apoptosis endpoint review

• [1] Eyer L, Svoboda P, Balvan J, et al. Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrob Agents Chemother. 2021;65(2):e01522-20. View Source